Cas no 2034511-46-9 (4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine)

• Product Name: 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine
• CAS No: 2034511-46-9
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5998383
• PubChem ID: 126855057
• Update Time: 2025-05-23

4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine
• Methanone, cyclopropyl[4-(5,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-
• AKOS032466535
• 2034511-46-9
• cyclopropyl-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methanone
• F6541-5789

• Inchi： 1S/C14H20N4O/c1-10-11(2)15-9-16-13(10)17-5-7-18(8-6-17)14(19)12-3-4-12/h9,12H,3-8H2,1-2H3
• InChI Key： CXPBUFVEIIOGLX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2C(C)=C(C)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 488.1±45.0 °C(Predicted)
• pka: 8.47±0.37(Predicted)

Additional information on 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine

Recent Advances in the Study of 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine (CAS: 2034511-46-9)

The compound 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine (CAS: 2034511-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in disease treatment.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine exhibits selective inhibition against specific kinase targets, making it a valuable candidate for further development. Structural-activity relationship (SAR) studies have been conducted to optimize its binding affinity and selectivity, with promising results in preclinical models.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in central nervous system (CNS) disorders. Recent findings suggest that it may modulate neurotransmitter systems, offering a novel approach to treating conditions such as depression and anxiety. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of these studies, with researchers exploring various formulations to enhance its bioavailability and efficacy.

Another notable advancement is the application of 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine in combination therapies. Synergistic effects have been observed when this compound is used alongside other therapeutic agents, particularly in oncology. For instance, combination studies with standard chemotherapeutic drugs have shown enhanced tumor growth inhibition and reduced resistance development. These findings highlight the compound's potential as an adjunct therapy in cancer treatment regimens.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed to facilitate its progression to clinical trials. Recent efforts have focused on improving the compound's pharmacokinetic properties through structural modifications and the development of prodrug formulations. These advancements are expected to pave the way for future clinical studies.

In conclusion, 4-(4-cyclopropanecarbonylpiperazin-1-yl)-5,6-dimethylpyrimidine (CAS: 2034511-46-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with ongoing optimization efforts, positions it as a molecule of significant interest for future drug development. Continued research is essential to fully unlock its therapeutic capabilities and address the remaining challenges in its development.